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Compound of Interest

Compound Name: GNE-235

Cat. No.: B15561355 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

investigational compounds like GNE-235 are paramount for laboratory safety and

environmental protection. This document provides a comprehensive guide to the operational

and disposal procedures for GNE-235, a selective inhibitor of the second bromodomain of

PBRM1.[1]

Storage and Handling
Proper storage is crucial to maintain the integrity and stability of GNE-235. The following table

summarizes the recommended storage conditions for stock solutions.

Storage Temperature Shelf Life

-80°C 6 months

-20°C 1 month

Data derived from product information sheets.[2]

When handling GNE-235, standard laboratory safety protocols should be strictly followed. This

includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a

lab coat. All work with the compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood.
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Proper Disposal Procedures for GNE-235
As a synthetic chemical compound, GNE-235 must be disposed of as hazardous chemical

waste. Adherence to institutional, local, and national regulations for chemical waste disposal is

mandatory. The following steps provide a general framework for the proper disposal of GNE-
235 and associated materials.

Step 1: Waste Segregation and Collection

Solid Waste: Collect unused or expired GNE-235 powder in a designated, clearly labeled

hazardous waste container. This container must be chemically compatible with the

compound and have a secure, leak-proof closure.

Liquid Waste: Solutions containing GNE-235, including experimental media and solvents,

should be collected in a separate, labeled hazardous liquid waste container. Do not mix

incompatible waste streams. For instance, never mix oxidizing acids with organic chemicals.

Contaminated Materials: All materials that have come into contact with GNE-235, such as

pipette tips, gloves, and empty vials, should be disposed of as chemically contaminated

waste. Sharps, like needles or broken glass, must be placed in a designated, puncture-

resistant sharps container labeled for chemical contamination.[3]

Step 2: Labeling and Storage of Waste

All waste containers must be clearly and accurately labeled with "Hazardous Waste" and the

full chemical name "GNE-235". The label should also include the accumulation start date and

any known hazards.

Store waste containers in a designated satellite accumulation area within the laboratory.[4]

This area should be secure, well-ventilated, and equipped with secondary containment to

prevent spills.

Step 3: Waste Removal

Arrange for the collection of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.
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Do not dispose of GNE-235 down the drain or in regular trash.[5] Evaporation of chemical

waste is also not a permissible disposal method.[5]

Step 4: Decontamination of Glassware

Glassware that has been in contact with GNE-235 should be decontaminated before reuse.

This can typically be achieved by rinsing with an appropriate solvent, followed by a triple

rinse with water. The solvent rinse and the initial water rinse should be collected as

hazardous liquid waste.

Mechanism of Action: PBRM1 Inhibition
GNE-235 is a selective inhibitor of the second bromodomain of PBRM1 (Polybromo-1).[1]

PBRM1 is a key subunit of the PBAF (Polybromo-associated BRG1-associated factor)

chromatin remodeling complex, which is a type of SWI/SNF complex.[6] These complexes play

a crucial role in regulating gene expression by altering the structure of chromatin, making DNA

more or less accessible to transcription factors.[6] By inhibiting a bromodomain of PBRM1,

GNE-235 prevents the PBAF complex from properly interacting with acetylated histones,

thereby disrupting its chromatin remodeling function and affecting the expression of target

genes.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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